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Compound of Interest

Compound Name:
2-Methylpyrimidine-5-carboxylic

acid

Cat. No.: B1314258 Get Quote

Solubility Profile of 2-Methylpyrimidine-5-
carboxylic Acid: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 2-Methylpyrimidine-5-
carboxylic acid in aqueous and organic solvents. The information contained herein is intended

to support research, development, and formulation activities involving this compound.

Quantitative Solubility Data
Precise quantitative solubility data for 2-Methylpyrimidine-5-carboxylic acid is not readily

available in published literature. However, qualitative assessments consistently describe the

compound as slightly soluble in water. It has also been noted to be soluble in hot water,

ethanol, and dimethyl sulfoxide (DMSO).

To provide a reasonable estimation for researchers, the following table summarizes the

quantitative solubility of a structurally similar compound, Pyrimidine-4-carboxylic acid. These

values can serve as a useful surrogate for initial experimental design and solvent selection.
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Solvent Solubility (mg/mL) Notes

Water Slightly soluble

Qualitative data for 2-

Methylpyrimidine-5-carboxylic

acid.

Ethanol ~0.25

Data for Pyrimidine-4-

carboxylic acid; serves as an

estimate.[1]

Dimethyl Sulfoxide (DMSO) ~20

Data for Pyrimidine-4-

carboxylic acid; serves as an

estimate.[1]

Dimethyl Formamide (DMF) ~2

Data for Pyrimidine-4-

carboxylic acid; serves as an

estimate.[1]

Phosphate-Buffered Saline

(PBS, pH 7.2)
~1

Data for Pyrimidine-4-

carboxylic acid; serves as an

estimate.[1]

Experimental Protocol for Solubility Determination
The following is a standard experimental protocol for determining the solubility of a solid

organic compound like 2-Methylpyrimidine-5-carboxylic acid. This method is based on the

principle of creating a saturated solution and then quantifying the dissolved solute.

Materials and Equipment
2-Methylpyrimidine-5-carboxylic acid (solid)

Selected solvents (e.g., water, ethanol, DMSO)

Analytical balance

Vortex mixer

Thermostatic shaker or water bath
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Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector, or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

Procedure
Preparation of a Saturated Solution:

Accurately weigh an excess amount of 2-Methylpyrimidine-5-carboxylic acid and add it

to a known volume of the desired solvent in a sealed vial.

Vortex the mixture vigorously for 1-2 minutes to facilitate initial dissolution.

Place the vial in a thermostatic shaker or water bath set to a constant temperature (e.g.,

25 °C) and agitate for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.

Sample Clarification:

After the equilibration period, allow the suspension to settle.

Carefully withdraw a sample of the supernatant using a pipette, avoiding any undissolved

solid.

Centrifuge the sample at a high speed (e.g., 10,000 rpm for 10 minutes) to pellet any

remaining suspended particles.

Sample Dilution and Analysis:

Accurately dilute a known volume of the clear supernatant with the appropriate solvent.

The dilution factor will depend on the expected solubility and the linear range of the

analytical method.
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Filter the diluted sample through a 0.45 µm syringe filter into an appropriate vial for

analysis.

Quantify the concentration of 2-Methylpyrimidine-5-carboxylic acid in the diluted

sample using a pre-validated HPLC or UV-Vis spectrophotometry method.

Calculation of Solubility:

The solubility of the compound is calculated using the following formula: Solubility (mg/mL)

= Concentration of the diluted sample (mg/mL) × Dilution factor

Experimental Workflow Diagram
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1. Preparation of Saturated Solution

2. Sample Clarification

3. Dilution and Analysis

4. Calculation

Weigh excess solute

Add to known volume of solvent

Vortex vigorously

Equilibrate in thermostatic shaker (24-48h)

Settle the suspension

Withdraw supernatant

Centrifuge at high speed

Accurately dilute supernatant

Filter through 0.45 µm syringe filter

Quantify concentration (HPLC/UV-Vis)

Calculate solubility using dilution factor

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of a solid compound.
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Factors Influencing Solubility
The solubility of 2-Methylpyrimidine-5-carboxylic acid is influenced by several factors:

Temperature: Generally, solubility in liquid solvents increases with temperature. For aqueous

solutions, heating can significantly improve the dissolution rate and capacity.

pH: As a carboxylic acid, the solubility of this compound in aqueous solutions is highly pH-

dependent. In basic solutions, it will deprotonate to form a more soluble carboxylate salt.

Conversely, in acidic solutions, its solubility will be lower.

Solvent Polarity: The presence of both a polar carboxylic acid group and a moderately polar

pyrimidine ring suggests that polar solvents will be more effective for dissolution. The "like

dissolves like" principle applies, where solvents with similar polarity to the solute tend to be

better at dissolving it.

This technical guide provides a foundational understanding of the solubility characteristics of 2-
Methylpyrimidine-5-carboxylic acid. For precise applications, it is recommended that

researchers perform their own quantitative solubility studies using the protocol outlined above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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